4-[5-(3,4-difluorophenyl)-1H-imidazol-2-yl]piperidine
Overview
Description
The compound “4-[5-(3,4-difluorophenyl)-1H-imidazol-2-yl]piperidine” is a chemical substance with the molecular formula C14H15F2N3 . It has a molecular weight of 263.29 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “4-[5-(3,4-difluorophenyl)-1H-imidazol-2-yl]piperidine” consists of a piperidine ring attached to an imidazole ring, which is further substituted with a 3,4-difluorophenyl group . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Piperidine is an organic heterocyclic amine widely used as a building block and reagent in synthesizing organic compounds .Scientific Research Applications
Antimicrobial and Antifungal Activities
- Design and Synthesis of Novel Quinolinones : Novel 2-[(E)-2-aryl-1-ethenyl]-3-(2-sulfanyl-1H-benzo[d]imidazole-5-yl)-3,4-dihydro-4-quinolinones, which share a structural motif with the compound , have been synthesized. These compounds demonstrated significant antimicrobial and antifungal activities against standard strains, showcasing the potential of similar structures in developing new antimicrobial agents (Anisetti & Reddy, 2012).
Synthesis Techniques and Chemical Properties
- Synthesis of Difluorophenyl Piperidinyl Methanone : A study on the synthesis of (2,4-difluorophenyl)(piperidin-4-yl)methanone hydrochloride demonstrates the chemical versatility and synthetic accessibility of difluorophenyl-piperidine derivatives. The described methodology provides a foundation for synthesizing compounds with similar structural elements for various research applications (Rui, 2010).
Potential Therapeutic Applications
Anaplastic Lymphoma Kinase (ALK) Inhibitors : Compounds with the piperidinyl and difluorophenyl groups have been evaluated for their potential as ALK inhibitors, which could be applied in cancer treatment. One study highlighted the pharmacokinetic challenges and the strategies to enhance the stability and efficacy of such inhibitors, providing insight into the drug development process for cancer therapeutics (Teffera et al., 2013).
Histamine H3 Receptor Agonists : Piperidine derivatives, including those with imidazolyl groups, have been designed as histamine H3 receptor agonists. These compounds have shown moderate to high affinity and selectivity, indicating their potential in developing treatments for neurological and psychiatric disorders (Ishikawa et al., 2010).
properties
IUPAC Name |
4-[5-(3,4-difluorophenyl)-1H-imidazol-2-yl]piperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F2N3/c15-11-2-1-10(7-12(11)16)13-8-18-14(19-13)9-3-5-17-6-4-9/h1-2,7-9,17H,3-6H2,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNENSCNHBZBIFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=NC=C(N2)C3=CC(=C(C=C3)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[5-(3,4-difluorophenyl)-1H-imidazol-2-yl]piperidine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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